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Compound of Interest

Compound Name:
4-Acetamido-2-propoxybenzoic

acid

Cat. No.: B13352369

Get Quote

Introduction & Molecule Profile[1]
4-Acetamido-2-propoxybenzoic acid is the N-acetylated derivative of the hydrolytic

metabolite of Propoxycaine.[1] Its quantification is essential in two contexts:

API Synthesis Control: It serves as a key intermediate (protected amine) or a degradation

product in the synthesis of Propoxycaine Hydrochloride.[1]

Bioanalysis: It represents a Phase II metabolite (acetylation of the primary amine) following

the hydrolysis of the parent ester drug.[1]
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Property Value
Relevance to Method
Design

Molecular Formula C₁₂H₁₅NO₄
Basis for Mass Spectrometry

(MW 237.25 g/mol )

pKa (Acidic) ~4.1 (Carboxylic acid)

Requires acidic mobile phase

(pH < 3.[1]0) for retention on

C18.[1]

LogP ~2.1
Moderately lipophilic; suitable

for Reversed-Phase LC.[1]

Solubility

Soluble in MeOH, ACN,

DMSO; Sparingly soluble in

water (pH < 4).[1]

Sample diluent should contain

>50% organic solvent.[1]

UV Max ~270 nm, ~305 nm
Dual maxima allow sensitive

UV detection.[1]

Analytical Strategy Overview
We define two distinct protocols based on the required sensitivity and matrix complexity.

Protocol A (HPLC-UV): For Quality Control (QC) of API and raw materials.[1] Focuses on

robustness, linearity at high concentrations (0.5 – 100 µg/mL), and separation from the

parent drug (Propoxycaine).[1]

Protocol B (LC-MS/MS): For Bioanalysis (Plasma/Urine).[1] Focuses on high sensitivity

(LLOQ < 5 ng/mL) and selectivity in complex matrices.[1]

Workflow Logic Diagram

Sample Source Matrix Type?

API / Raw MaterialHigh Conc.

Plasma / Urine

Trace Level

Dilution in Mobile Phase

Protein Precipitation / SLE

Protocol A: HPLC-UV
(C18, pH 2.5)

Protocol B: LC-MS/MS
(MRM Mode)
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Figure 1: Decision tree for selecting the appropriate analytical protocol.

Protocol A: HPLC-UV for API Impurity Profiling[1]
Objective: Quantify 4-Acetamido-2-propoxybenzoic acid as an impurity in Propoxycaine HCl

API.

Chromatographic Conditions
Instrument: HPLC with PDA/UV Detector (e.g., Agilent 1260/1290).

Column: Agilent Zorbax Eclipse Plus C18 (4.6 x 150 mm, 3.5 µm) or equivalent.[1]

Reasoning: A standard C18 provides sufficient hydrophobic retention.[1] The 3.5 µm

particle size balances resolution and backpressure.[1]

Mobile Phase A: 0.1% Phosphoric Acid in Water (pH ~2.2).[1]

Reasoning: Suppresses ionization of the carboxylic acid (COOH), ensuring the analyte is

neutral and retained on the column.[1]

Mobile Phase B: Acetonitrile (HPLC Grade).[1]

Flow Rate: 1.0 mL/min.[1]

Column Temp: 30°C.

Detection: UV at 270 nm (Primary) and 254 nm (Secondary).[1]

Injection Volume: 10 µL.

Gradient Program
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Time (min) % Mobile Phase A % Mobile Phase B Event

0.0 90 10 Equilibration

2.0 90 10 Isocratic Hold

12.0 40 60 Linear Gradient

15.0 10 90 Wash

15.1 90 10 Re-equilibration

20.0 90 10 End

Standard Preparation
Stock Solution (1 mg/mL): Dissolve 10 mg of 4-Acetamido-2-propoxybenzoic acid
reference standard in 10 mL of Methanol.

Working Standard (50 µg/mL): Dilute Stock 1:20 with Mobile Phase A:B (50:50).

Calibration Curve: Prepare serial dilutions from 0.5 µg/mL to 100 µg/mL.

System Suitability Criteria (USP <621>)
Tailing Factor: < 1.5

Theoretical Plates: > 5000

Resolution (Rs): > 2.0 between Analyte and Propoxycaine peak.[1]

RSD (n=6): < 2.0% for peak area.[1]

Protocol B: LC-MS/MS for Bioanalysis[1]
Objective: Trace quantification in plasma samples to support pharmacokinetic (PK) studies.

Sample Preparation (Protein Precipitation)
Why Precipitation? Liquid-Liquid Extraction (LLE) can be difficult due to the amphiphilic

nature of the metabolite.[1] Protein precipitation is rapid and effective for this polarity.[1]
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Step-by-Step Protocol:

Aliquot 50 µL of plasma into a 1.5 mL centrifuge tube.

Add 10 µL of Internal Standard (IS) solution (e.g., 4-Acetamidobenzoic acid-d3, 1 µg/mL in

MeOH).

Add 200 µL of ice-cold Acetonitrile (containing 0.1% Formic Acid) to precipitate proteins.

Vortex vigorously for 30 seconds.

Centrifuge at 14,000 x g for 10 minutes at 4°C.

Transfer 100 µL of the supernatant to an HPLC vial with insert.

Inject 5 µL into the LC-MS/MS.

LC-MS/MS Conditions
System: UHPLC coupled to Triple Quadrupole MS (e.g., Sciex 6500+ or Waters Xevo TQ-

XS).[1]

Column: Waters ACQUITY UPLC BEH C18 (2.1 x 50 mm, 1.7 µm).[1]

Mobile Phase A: 0.1% Formic Acid in Water.[1]

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Flow Rate: 0.4 mL/min.[1]

Gradient:

0.0-0.5 min: 5% B[1]

0.5-3.0 min: 5% -> 95% B[1]

3.0-4.0 min: 95% B[1]

4.0-4.1 min: 5% B[1]
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Mass Spectrometry Parameters (ESI Positive)
The analyte contains an amide and an ether, making it suitable for Positive Mode ESI ([M+H]+).

[1]

Ion Source: Electrospray Ionization (ESI+).[1]

Precursor Ion: m/z 238.2 ([M+H]+).[1]

Quantifier Transition: 238.2 -> 196.1 (Loss of Acetyl group - CH2CO).[1]

Mechanism:[1][2][3][4] Cleavage of the amide bond is a common high-energy pathway.[1]

Qualifier Transition: 238.2 -> 154.1 (Loss of Propyl + Acetyl).[1]

MRM Table:

Compound
Precursor
(m/z)

Product (m/z)
Cone Voltage
(V)

Collision
Energy (eV)

4-Acetamido-2-

propoxybenzoic

acid

238.2 196.1 30 22

238.2 154.1 30 35

| IS (d3-Analog) | 241.2 | 199.1 | 30 | 22 |[1]

Method Validation (ICH Q2(R1))
To ensure trustworthiness, the method must be validated against the following parameters:

Linearity & Range
Protocol A: Linear range 0.5 – 100 µg/mL (R² > 0.999).[1]

Protocol B: Linear range 1.0 – 1000 ng/mL (Weighted 1/x² regression).

Accuracy & Precision
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Perform recovery studies at three levels (Low, Medium, High QC).

Acceptance: Mean recovery 85-115% (Bioanalysis) or 98-102% (API QC).[1]

Precision: CV < 15% (Bioanalysis) or < 2% (API QC).

Specificity (Interference Check)
Blank Matrix: Inject blank plasma/solvent to ensure no interference at the retention time (RT).

[1]

Crosstalk: Inject high concentration of Propoxycaine (Parent) to ensure it does not fragment

to the metabolite's mass channel (unlikely due to mass difference, but Propoxycaine [M+H]+

= 295.2, so no direct isobaric overlap).

Troubleshooting & Expert Tips
Peak Tailing: If the peak tails significantly in Protocol A, it is likely due to the free carboxylic

acid interacting with silanols.[1] Action: Increase buffer concentration (up to 25mM

Phosphate) or switch to a "Polar Embedded" C18 column (e.g., Waters SymmetryShield).

Carryover: The acetamido group can sometimes cause sticky adsorption in the injector

needle.[1] Action: Use a needle wash solution of 50:50 MeOH:Water + 0.1% Formic Acid.[1]

Stability: The propoxy ether linkage is stable, but the amide can hydrolyze under strong

acidic/basic stress over time.[1] Action: Store stock solutions at -20°C and processed

samples at 4°C (autosampler) for no more than 24 hours.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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